Cas no 78847-53-7 ((4-oxocyclohexyl) Methanesulfonate)

(4-oxocyclohexyl) Methanesulfonate structure

78847-53-7 structure

Product Name:(4-oxocyclohexyl) Methanesulfonate

CAS No:78847-53-7

MF:C₇H₁₂O₄S

MW:192.232781410217

MDL:MFCD16039463

CID:1794100

Update Time:2024-02-26

(4-oxocyclohexyl) Methanesulfonate Chemical and Physical Properties

Names and Identifiers

- (4-oxocyclohexyl) methanesulfonate
- 4-Oxocyclohexyl methanesulfonate
- cyclohexanone, 4-[(methylsulfonyl)oxy]-
- 4-[(Methylsulfonyl)oxy]cyclohexanone (ACI)
- 4-(Mesyloxy)cyclohexanone
- 4-(Methanesulfonyloxy)cyclohexanone
- (4-oxocyclohexyl) Methanesulfonate
- MDL： MFCD16039463
- Inchi： 1S/C7H12O4S/c1-12(9,10)11-7-4-2-6(8)3-5-7/h7H,2-5H2,1H3
- InChI Key： FXFKVXDQXWKFRE-UHFFFAOYSA-N
- SMILES： O=C1CCC(OS(C)(=O)=O)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2

(4-oxocyclohexyl) Methanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04549-1g	(4-oxocyclohexyl) Methanesulfonate	78847-53-7	95%	1g	$400	2023-09-07
eNovation Chemicals LLC	Y1103821-1g	(4-oxocyclohexyl)methanesulfonate	78847-53-7	95%	1g	$750	2023-09-03
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04549-5g	(4-oxocyclohexyl) Methanesulfonate	78847-53-7	95%	5g	$1200	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650762-1g	(4-Oxocyclohexyl)methanesulfonate	78847-53-7	98%	1g	￥934.00	2024-07-28
Ambeed	A1005761-1g	4-Oxocyclohexyl methanesulfonate	78847-53-7	97%	1g	$862.0	2025-04-16
Ambeed	A1005761-250mg	4-Oxocyclohexyl methanesulfonate	78847-53-7	97%	250mg	$344.0	2025-04-16
Ambeed	A1005761-5g	4-Oxocyclohexyl methanesulfonate	78847-53-7	97%	5g	$2587.0	2025-04-16

(4-oxocyclohexyl) Methanesulfonate Production Method

Production Method 1

141120-33-4

78847-53-7

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetone , Water ; 2.5 h, rt; 4 h, 50 °C

Reference

Preparation of fused imidazolidine derivatives as inhibitors of cartilage matrix degradation

, World Intellectual Property Organization, , ,

Production Method 2

141120-33-4

78847-53-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 48 h

Reference

A Straightforward Entry to 7-Azabicyclo[2.2.1]heptane-1-carbonitriles in the Synthesis of Novel Epibatidine Analogues

Heugebaert, Thomas; Van Hevele, Joke; Couck, Wouter; Bruggeman, Vicky; Van der Jeught, Sarah; et al, European Journal of Organic Chemistry, 2010, (6), 1017-1020

Production Method 3

4746-97-8

78847-53-7

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
1.2 Reagents: Triethylamine Solvents: Dichloromethane
1.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water

Reference

Synthesis of 1-substituted epibatidine analogues and their in vitro and in vivo evaluation as α4β2 nicotinic acetylcholine receptor ligands

Heugebaert, Thomas S. A.; Van Overtveldt, Melissa; De Blieck, Ann; Wuyts, Benjamin; Augustijns, Patrick; et al, RSC Advances, 2014, 4(5), 2226-2234